MFCD18314483

• IUPAC Name: methyl 3-(3-cyano-4-hydroxyphenyl)-4-fluorobenzoate
• InChI: InChI=1S/C15H10FNO3/c1-20-15(19)10-2-4-13(16)12(7-10)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
• InChI Key: QNRUUYSNKAMILA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C15H10FNO3
• DSSTOX Substance ID: DTXSID80684928
• Molecular Weight: 271.24 g/mol
• CAS No.: 1261918-24-4

Description

MFCD18314483 is a chemical compound with unique properties that make it significant in various scientific fields. It is known for its stability and reactivity, which allows it to be used in a wide range of applications, from industrial processes to medical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18314483 typically involves a series of chemical reactions that require precise conditions. One common method includes the use of specific reagents under controlled temperatures and pressures to ensure the desired product is obtained. The reaction conditions often involve catalysts that facilitate the formation of this compound without producing significant by-products.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. This allows for the efficient production of the compound in large quantities. The process is optimized to minimize waste and maximize yield, often involving advanced purification techniques to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

MFCD18314483 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.

Reduction: The opposite of oxidation, this reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: In this reaction, one atom or group of atoms in the compound is replaced by another atom or group of atoms.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents such as oxidizing agents for oxidation reactions or reducing agents for reduction reactions. The conditions for these reactions can vary, but they often involve controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while substitution reactions can result in a variety of substituted compounds.

Scientific Research Applications

MFCD18314483 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in industrial processes.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and other proteins.

Medicine: this compound is investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets in the body.

Industry: The compound is used in the production of various materials and chemicals, contributing to advancements in manufacturing and technology.

Mechanism of Action

The mechanism by which MFCD18314483 exerts its effects involves its interaction with specific molecular targets. These targets can include enzymes, receptors, and other proteins that play crucial roles in biological processes. The compound’s ability to bind to these targets and modulate their activity is key to its effects.